N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)cyclopentanecarboxamide

• IUPAC Name: N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]cyclopentanecarboxamide
• InChI: InChI=1S/C15H19N5O2/c1-9-8-13(21)18-15(16-9)20-12(7-10(2)19-20)17-14(22)11-5-3-4-6-11/h7-8,11H,3-6H2,1-2H3,(H,17,22)(H,16,18,21)
• InChI Key: WECLZMSSJPHHPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C3CCCC3
• Molecular Formula: C15H19N5O2
• Molecular Weight: 301.34 g/mol
• CAS No.: 1002933-42-7

Description

N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C15H19N5O2 and its molecular weight is 301.35. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antimicrobial Properties

Synthesis and Biological Evaluation :A series of pyrazolopyrimidine derivatives have been synthesized and evaluated for their biological activities, showing promising results in anticancer and antimicrobial applications. The compounds exhibit significant cytotoxic effects against various cancer cell lines and possess 5-lipoxygenase inhibitory activities, suggesting a potential role in cancer therapy and inflammation-related disorders (Rahmouni et al., 2016). Additionally, derivatives of pyrazolopyrimidine have demonstrated antimicrobial activities, highlighting their potential as agents in combating bacterial and fungal infections (Hossan et al., 2012).

Antiviral Activities

Novel Pyrazolopyrimidine Analogs :Research into pyrazolopyrimidine analogs of known antiviral compounds such as sangivamycin and toyocamycin has revealed significant antiviral activities, particularly against human cytomegalovirus and herpes simplex virus type 1. These findings suggest the compound's potential utility in developing new antiviral therapies (Saxena et al., 1990).

Antitumor and mTOR Inhibition

Synthesis and Biological Activity Evaluation :The synthesis of pyrazolopyrimidin-7(6H)-ones and their evaluation as anticancer agents have revealed their effectiveness in inhibiting the mTOR pathway, a crucial target in cancer therapy. Some compounds have shown promising in vitro anticancer activity against various human cancer cell lines, indicating their potential as novel anticancer drugs (Reddy et al., 2014).

Antioxidant Activities

Novel Indane-Amide Substituted Derivatives :Research into novel indane-amide substituted pyrazole, pyrimidine, pyridine, and 2-pyrone derivatives has shown that some of these newly synthesized compounds possess significant antioxidant activities. This suggests their potential use in designing drugs with neuroprotective properties or for conditions where oxidative stress plays a critical role (Mohamed & El-Sayed, 2019).